Cas no 898787-43-4 (1,1,1-trifluoro-3-(4-phenylphenyl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(4-phenylphenyl)propan-2-one
• CAS No: 898787-43-4
• MF: C₁₅H₁₁F₃O
• MW: 264.242454767227
• MDL: MFCD02260854
• CID: 869102
• PubChem ID: 24726845
• Update Time: 2025-10-29

1,1,1-trifluoro-3-(4-phenylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(4-phenylphenyl)propan-2-one
• 3-(4-BIPHENYL)-1,1,1-TRIFLUORO-2-PROPANONE
•  
• SCHEMBL583920
• CS-0269816
• DTXSID20645235
• MFCD02260854
• 898787-43-4
• 3-([1,1'-Biphenyl]-4-yl)-1,1,1-trifluoropropan-2-one
• 3-{[1,1'-BIPHENYL]-4-YL}-1,1,1-TRIFLUOROPROPAN-2-ONE
• EN300-1862750
• AKOS016022601

• MDL： MFCD02260854
• Inchi： 1S/C15H11F3O/c16-15(17,18)14(19)10-11-6-8-13(9-7-11)12-4-2-1-3-5-12/h1-9H,10H2
• InChI Key： LSPJGYPVUHDDQR-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(=CC=1)C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 264.07600
• Monoisotopic Mass: 264.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.02750

Additional information on 1,1,1-trifluoro-3-(4-phenylphenyl)propan-2-one

Introduction to 1,1,1-trifluoro-3-(4-phenylphenyl)propan-2-one (CAS No. 898787-43-4) in Modern Chemical and Pharmaceutical Research

1,1,1-trifluoro-3-(4-phenylphenyl)propan-2-one, identified by its CAS number 898787-43-4, is a fluorinated organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical innovation. The unique structural features of this molecule, particularly its trifluoromethyl group and phenylphenyl substituent, make it a versatile intermediate with potential applications in drug development and material science. This article explores the compound's chemical properties, synthetic pathways, and its emerging role in contemporary research.

The molecular structure of 1,1,1-trifluoro-3-(4-phenylphenyl)propan-2-one consists of a propanone backbone substituted with a trifluoromethyl group at the C1 position and a 4-phenylphenyl group at the C3 position. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. Additionally, the phenylphenyl moiety contributes to electronic delocalization, influencing the compound's reactivity and interaction with biological targets.

In recent years, fluorinated compounds have been extensively studied due to their favorable pharmacokinetic properties. The introduction of fluorine atoms into molecular structures often leads to improved binding affinity, reduced metabolic degradation, and enhanced bioavailability. 1,1,1-trifluoro-3-(4-phenylphenyl)propan-2-one exemplifies these advantages, making it a valuable building block for synthesizing novel therapeutic agents. Researchers have leveraged its structural motifs to develop compounds targeting various diseases, including cancer and neurological disorders.

The synthesis of 1,1,1-trifluoro-3-(4-phenylphenyl)propan-2-one typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include Friedel-Crafts acylation followed by reduction and subsequent fluorination. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to achieve higher yields and selectivity. These synthetic methodologies highlight the compound's importance as a precursor in fine chemical manufacturing.

One of the most compelling aspects of 1,1,1-trifluoro-3-(4-phenylphenyl)propan-2-one is its potential in medicinal chemistry. The trifluoromethyl group is known to modulate enzyme inhibition and receptor binding affinity. For instance, studies have demonstrated its utility in designing kinase inhibitors, where the fluorine atoms enhance interactions with target proteins. Furthermore, the phenylphenyl substituent can serve as a scaffold for developing neuroactive compounds due to its ability to cross the blood-brain barrier.

Recent research has also explored the material science applications of this compound. The combination of lipophilicity and electronic properties makes it suitable for use in organic electronics and liquid crystal displays (LCDs). Researchers have investigated its behavior as an electron-withdrawing group in polymer semiconductors, demonstrating improved charge transport properties. These findings underscore the compound's versatility beyond pharmaceuticals.

The pharmacological potential of 1,1,1-trifluoro-3-(4-phenylphenyl)propan-2-one has been further validated through computational modeling and experimental studies. Molecular docking simulations have revealed its binding interactions with enzymes such as proteases and kinases relevant to cancer therapy. Additionally, preclinical trials have shown promising results when used as a component in combination therapies targeting multiple disease pathways. These advancements highlight the compound's role in next-generation drug discovery.

The industrial production of 1,1,1-trifluoro-3-(4-phenylphenyl)propan-2-one requires stringent quality control measures to ensure consistency and purity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are routinely employed to verify structural integrity. Manufacturers must also adhere to regulatory standards to ensure safety and efficacy in downstream applications.

Looking ahead, the future applications of 898787-43-4 are likely to expand as synthetic methodologies improve and new biological targets are identified. Innovations in fluorination chemistry may enable more efficient production methods while maintaining high yields. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into clinical reality.

In conclusion, 898787-43-4 represents a significant advancement in both chemical synthesis and pharmaceutical development. Its unique structural features offer numerous opportunities for creating novel therapeutics with improved efficacy and reduced side effects. As research continues to uncover new applications for this compound, 898787-43-4 is poised to play an increasingly important role in addressing global health challenges.